Cas no 170353-51-2 ()
structure
Product Name:
CAS No:170353-51-2
MF:C9H9FO3
MW:184.164366483688
CID:6770302
PubChem ID:21221000
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C9H9FO3/c10-7-2-1-3-8-9(7)13-6(4-11)5-12-8/h1-3,6,11H,4-5H2
- InChI Key： XCEWPVHFPPXOSA-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1OC(CO)CO2
Computed Properties
- Exact Mass: 184.05357231g/mol
- Monoisotopic Mass: 184.05357231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.7Ų
Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Aaron | AR027UU1-50mg |
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170353-51-2 | 95% | 50mg |
$340.00 | 2025-02-15 | |
| Aaron | AR027UU1-100mg |
(8-fluoro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol |
170353-51-2 | 95% | 100mg |
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| Aaron | AR027UU1-250mg |
(8-fluoro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol |
170353-51-2 | 95% | 250mg |
$695.00 | 2025-02-15 | |
| Aaron | AR027UU1-500mg |
(8-fluoro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol |
170353-51-2 | 95% | 500mg |
$1081.00 | 2025-02-15 | |
| Aaron | AR027UU1-1g |
(8-fluoro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol |
170353-51-2 | 95% | 1g |
$1381.00 | 2025-02-15 | |
| Aaron | AR027UU1-2.5g |
(8-fluoro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol |
170353-51-2 | 95% | 2.5g |
$2681.00 | 2025-02-15 | |
| Aaron | AR027UU1-5g |
(8-fluoro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol |
170353-51-2 | 95% | 5g |
$3955.00 | 2025-02-15 | |
| Aaron | AR027UU1-10g |
(8-fluoro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol |
170353-51-2 | 95% | 10g |
$5850.00 | 2023-12-15 | |
| 1PlusChem | 1P027ULP-50mg |
(8-fluoro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol |
170353-51-2 | 95% | 50mg |
$335.00 | 2024-06-19 | |
| 1PlusChem | 1P027ULP-100mg |
(8-fluoro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol |
170353-51-2 | 95% | 100mg |
$485.00 | 2024-06-19 |
Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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